2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-N-(furan-2-ylmethyl)acetamide

• Molecular Formula: C15H15FN2O3S
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H15FN2O3S/c16-11-3-5-12(6-4-11)18-15(20)10-22-9-14(19)17-8-13-2-1-7-21-13/h1-7H,8-10H2,(H,17,19)(H,18,20)
• InChI Key: SEHFTPBZEFVTCH-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)CNC(=O)CSCC(=O)NC2=CC=C(C=C2)F

Description

2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-N-(furan-2-ylmethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-N-(furan-2-ylmethyl)acetamide involves the inhibition of specific enzymes or proteins that are involved in the pathogenesis of various diseases. The compound has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell division and proliferation. Additionally, the compound has also been shown to inhibit the growth of certain bacteria by targeting specific enzymes involved in bacterial cell wall synthesis.
Biochemical and Physiological Effects:
2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-N-(furan-2-ylmethyl)acetamide has been shown to have various biochemical and physiological effects on the body. The compound has been shown to induce apoptosis or programmed cell death in cancer cells, leading to the inhibition of tumor growth. Additionally, the compound has also been shown to reduce inflammation by inhibiting the production of specific cytokines and chemokines.

Advantages and Limitations for Lab Experiments

2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-N-(furan-2-ylmethyl)acetamide has various advantages and limitations for lab experiments. The compound is relatively easy to synthesize and purify, making it readily available for research. However, the compound is also relatively unstable and can degrade over time, making it important to handle and store the compound carefully.

Future Directions

There are various future directions for the research of 2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-N-(furan-2-ylmethyl)acetamide. One potential direction is the further optimization of the compound for specific disease targets, such as the development of more potent and selective inhibitors of specific enzymes or proteins. Additionally, the compound could also be studied for its potential applications in other fields such as materials science or environmental science. Overall, the potential applications of 2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-N-(furan-2-ylmethyl)acetamide make it a promising compound for future research.

Synthesis Methods

The synthesis method of 2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-N-(furan-2-ylmethyl)acetamide involves the reaction of 2-mercapto-N-(furan-2-ylmethyl)acetamide with 4-fluoroaniline in the presence of a base such as sodium hydride or potassium carbonate. The reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-N-(furan-2-ylmethyl)acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. The compound has shown promising results in the treatment of various diseases such as cancer, bacterial infections, and inflammation.